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Compound of Interest

Compound Name:
1-Tetradecyl-3-methylimidazolium

chloride

CAS No.: 171058-21-2

Cat. No.: B062011 Get Quote

Executive Summary: The "Why" and "How"
1-Tetradecyl-3-methylimidazolium chloride ([C14mim][Cl]) is not a standard organic solvent.

It is a cationic surfactant ionic liquid with a long alkyl chain (C14). Unlike short-chain ionic

liquids (e.g., [Emim][Cl]), the C14 tail imparts significant lipophilicity, making it highly toxic to

aquatic life (H410).

Critical Directive: Under no circumstances should [C14mim][Cl] or its aqueous solutions be

poured down the drain. Its surfactant nature disrupts bacterial membranes in wastewater

treatment plants, and it bioaccumulates in aquatic ecosystems.

Immediate Action Plan:

Pure Substance: Solid waste stream (Incineration).

Aqueous Solutions: Pre-treatment via Activated Carbon Adsorption required before water

disposal.

Spills: Do not use water (causes foaming). Use dry absorbent (sand/vermiculite).

Immediate Safety Profile & Hazard Identification
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Before initiating disposal, verify the hazard characteristics. The long alkyl chain shifts the

toxicity profile compared to standard laboratory salts.

Table 1: GHS Hazard & Precautionary Data
Category Code Description

Mechanism of
Action

Health H301 Toxic if swallowed

Cationic surfactant

activity disrupts cell

membranes.

Health H315 Causes skin irritation

Surfactant properties

strip dermal lipid

barriers.

Health H319
Causes serious eye

irritation

Direct cytotoxic effect

on corneal epithelium.

Environmental H410

Very toxic to aquatic

life with long lasting

effects

Critical: High logP

(lipophilicity) leads to

bioaccumulation in

fish and algae.

Prevention P273
Avoid release to the

environment

Mandatory

containment

protocols.[1]

Response P391 Collect spillage

Prevent entry into

drains or

watercourses.[1][2]

Source: Sigma-Aldrich SDS [1]; Fisher Scientific SDS [2]

Pre-Disposal Assessment & Decision Logic
Effective disposal depends on the physical state of the waste. Use the following logic flow to

determine the correct protocol.
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Waste Assessment:
[C14mim][Cl]

Physical State?

Pure Solid / Residue

Aqueous Solution
(Dissolved)

Organic Solvent Mix
(e.g., Ethanol/DCM)

Protocol A:
Segregate into Solid Waste

(RCRA Hazardous)

Protocol B:
Activated Carbon Adsorption

Remove IL from water

Check Solvent Type:
Halogenated vs Non-Halogenated

Final Disposal:
High Temp Incineration

Spent Carbon (Solid)

Liquid Waste Stream

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 1-Tetradecyl-3-methylimidazolium chloride waste

streams.

Detailed Disposal Protocols
Protocol A: Solid Substance (Pure or Spill Debris)
Applicability: Expired pure chemical, weighing boat residues, or spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk during transport.

Labeling: Mark clearly as "Hazardous Waste - Toxic to Aquatic Life." List the chemical name

explicitly; do not use abbreviations like "TDMIM-Cl".

Segregation:

Do NOT mix with strong oxidizers (perchlorates, nitrates) as imidazolium rings can be

combustible under extreme oxidation conditions.

Do NOT mix with anionic surfactants (e.g., SDS), as this will cause immediate precipitation

of a sticky, water-insoluble complex that is difficult to handle.

Disposal Path: Seal and transfer to your facility's hazardous waste team for incineration.

Protocol B: Aqueous Solutions (The "Green" Treatment)
Applicability: Reaction mixtures, wash water, or diluted stock solutions. Challenge: [C14mim]

[Cl] foams heavily and is toxic to bacteria. You cannot pour this down the drain, nor can you

easily rotovap it (it does not evaporate).

Scientific Rationale: The C14 alkyl chain makes this molecule hydrophobic enough to adsorb

strongly onto activated carbon, a proven method for removing Ionic Liquids from water [3, 4].

Step-by-Step Treatment:

Quantification: Estimate the concentration of [C14mim][Cl] in your solution.

Adsorbent Addition: Add Powdered Activated Carbon (PAC) to the solution.
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Ratio: Use approximately 1-2 grams of carbon per 100 mg of IL.

Agitation: Stir vigorously for 2–4 hours.

Note: The solution will turn black. The carbon is physically adsorbing the C14 cations via

Van der Waals forces.

Filtration: Filter the mixture through a 0.45 µm membrane or high-retention filter paper (e.g.,

Whatman No. 5).

Solid Retentate (Filter Cake): This now contains the toxic IL. Dispose of this as Solid

Hazardous Waste (Protocol A).

Filtrate (Liquid): Test the clear filtrate. If it foams upon shaking, IL remains; repeat carbon

treatment. If no foam, the water may likely be discharged to the drain (subject to local EHS

approval) or disposed of as non-hazardous aqueous waste.

Protocol C: Decontamination of Glassware
Challenge: As a cationic surfactant, [C14mim][Cl] adheres to glass surfaces (which are slightly

anionic). Water rinsing alone is ineffective and generates large volumes of foam.

Solubilization: Rinse glassware with a polar organic solvent such as Ethanol or Acetone. The

IL is highly soluble in these and will release from the glass.

Collection: Collect the solvent rinse into your Organic Solvent Waste container (Halogenated

or Non-Halogenated depending on the rinse solvent, though the IL itself contains chloride).

Final Wash: Once the IL is removed via solvent, wash glassware with standard soap and

water.

Regulatory Compliance (RCRA Context)
In the United States, 1-Tetradecyl-3-methylimidazolium chloride is not a "Listed" waste (F,

K, P, or U list). However, it is regulated based on its Characteristics:

Toxicity: Due to the acute oral toxicity (H301) and aquatic toxicity, it must be managed as

hazardous waste [5].
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Generator Status: Ensure your lab tracks the mass of this waste. It contributes to your

facility's Monthly Generation Rate.

Documentation Requirement: Always attach the SDS [1] to the waste manifest. The waste

disposal contractor requires the CAS number (171058-21-2) to select the proper incineration

profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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